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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling volatile and hazardous chemicals such as Crotyl
alcohol. This guide provides immediate, essential safety protocols, operational procedures,

and disposal plans to minimize risks and ensure compliance.

Chemical Identifier: Crotyl Alcohol

Synonyms: 2-Buten-1-ol, Crotonyl alcohol

CAS Number: 6117-91-5[1]

Hazard Summary & Quantitative Data
Crotyl alcohol is a flammable and toxic unsaturated alcohol that requires careful handling.[2]

[3][4] The primary hazards include flammability, acute toxicity through oral, dermal, and

inhalation routes, and irritation to the skin and eyes.[2][4][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02: Flammable Warning
H226: Flammable

liquid and vapor[3][4]

Acute Toxicity (Oral)
GHS07: Exclamation

mark
Warning

H302: Harmful if

swallowed[3][4]

Acute Toxicity

(Dermal)

GHS07: Exclamation

mark
Warning

H312: Harmful in

contact with skin[3][4]

Skin Irritation
GHS07: Exclamation

mark
Warning

H315: Causes skin

irritation[3]

Eye Irritation
GHS07: Exclamation

mark
Warning

H319: Causes serious

eye irritation[3]

Exposure Limits and Toxicity Data:

Parameter Value Species Reference

Oral LD50 793 mg/kg Rat [5]

Dermal LD50 1084 mg/kg Rabbit [5]

OSHA PEL Not established N/A [5]

NIOSH REL Not established N/A

ACGIH TLV Not established N/A

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is critical. The following workflow outlines

the decision-making process for ensuring appropriate protection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR49073_msds.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR49073_msds.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR49073_msds.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Verification

Identify Task Involving
Crotyl Alcohol

Assess Hazards:
- Flammability

- Toxicity (dermal, oral, inhalation)
- Skin/Eye Irritation

Eye Protection:
Chemical Splash Goggles (ANSI Z87.1)

Hand Protection:
Select appropriate gloves based on

breakthrough time and task

Body Protection:
Flame-resistant lab coat

over 100% cotton clothing

Respiratory Protection:
(If ventilation is inadequate)

NIOSH-approved respirator with
organic vapor cartridges

High vapor concentration
or aerosol generation?

Verify proper fit and
functionality of all PPE Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Crotyl Alcohol.

Glove Selection Guide
Specific breakthrough time data for Crotyl alcohol is not readily available. Therefore, glove

selection should be based on data for structurally similar chemicals, such as Allyl alcohol, and

general resistance to alcohols. Always test gloves for compatibility before extended use.
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Glove Material
Breakthrough Time
(Allyl Alcohol)

Degradation Rating
Recommendation
for Crotyl Alcohol

Butyl Rubber > 480 minutes Excellent
Recommended for

prolonged contact

Neoprene 140 minutes Fair
Suitable for moderate

contact

Nitrile 60 minutes Good
Suitable for incidental

contact only

Natural Rubber

(Latex)
< 10 minutes Poor Not Recommended

Polyvinyl Chloride

(PVC)
Not Rated Poor Not Recommended

Data is based on Ansell's 8th Edition Chemical Resistance Guide for Allyl Alcohol and should

be used as an estimate.

Operational and Disposal Plans
Step-by-Step Handling Procedures

Preparation and Engineering Controls:

Conduct a pre-work hazard analysis.

Ensure a certified chemical fume hood is operational and used for all manipulations of

Crotyl alcohol.

Verify that an eyewash station and safety shower are accessible within a 10-second travel

distance.

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the immediate work area.[6]

Ground and bond all containers and receiving equipment to prevent static discharge.[6]
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Donning PPE:

Wear a flame-resistant or 100% cotton lab coat over clothing that fully covers the legs.[6]

Don chemical splash goggles that meet ANSI Z87.1 standards.

Wear appropriate chemical-resistant gloves (refer to the glove selection guide). For tasks

with a high risk of splash, consider double-gloving.

Chemical Handling:

Keep containers of Crotyl alcohol tightly closed when not in use.[6]

Use spark-proof tools for opening and closing containers.[5]

Dispense the minimum quantity needed for the experiment.

Avoid breathing vapors. If any dizziness or nausea occurs, move to fresh air immediately

and seek medical attention.

Post-Handling:

Thoroughly wash hands with soap and water after removing gloves.

Decontaminate the work area.

Properly doff and dispose of or decontaminate PPE.

Spill Response Protocol
Immediate Actions:

Alert personnel in the immediate area and evacuate if the spill is large or ventilation is

poor.

If spilled on skin or clothing, immediately use the safety shower for at least 15 minutes and

remove contaminated clothing.
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If eye contact occurs, flush with the eyewash station for at least 15 minutes and seek

immediate medical attention.[5]

Spill Cleanup:

For small spills (less than 100 mL) within a fume hood:

Ensure proper PPE is worn, including respiratory protection if necessary.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Use spark-proof tools to collect the absorbed material into a designated, labeled

hazardous waste container.

For large spills, evacuate the area, close the doors, and contact the institutional

emergency response team.

Waste Disposal Plan
Crotyl alcohol and materials contaminated with it are considered hazardous waste.

Waste Collection:

Collect all Crotyl alcohol waste in a dedicated, properly labeled, and sealed container.

The container should be compatible with flammable liquids.

Do not mix with incompatible waste streams (e.g., strong oxidizing agents, acids).[5]

Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated.

The storage area must be away from ignition sources.

Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.[4]
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Never dispose of Crotyl alcohol down the drain or in regular trash.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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